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Compound of Interest

Compound Name: Methyl difluoroacetate

Cat. No.: B1580911 Get Quote

An In-depth Technical Guide to Methyl Difluoroacetate (CAS 433-53-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl difluoroacetate (CAS No. 433-53-4) is a versatile fluorinated chemical compound

recognized for its utility as a key building block in various industrial and research applications.

[1] This colorless liquid serves as a crucial intermediate in the synthesis of pharmaceuticals,

agrochemicals, and advanced materials.[1][2] Its difluoromethyl group (CHF₂) is of particular

interest in medicinal chemistry, where it acts as a bioisostere for hydroxyl or methyl groups,

often enhancing the metabolic stability, lipophilicity, and overall pharmacokinetic profile of drug

candidates.[2] This guide provides a comprehensive overview of its properties, applications,

and handling protocols.

Chemical and Physical Properties
Methyl difluoroacetate is a colorless liquid, sometimes described as having a fruity odor.[1] It

is slightly soluble in water and soluble in common organic solvents.[2][3][4] Its key physical and

chemical properties are summarized in the table below.
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Property Value Citations

CAS Number 433-53-4 [1][5][6]

Molecular Formula C₃H₄F₂O₂ [1][6][7][8]

Molecular Weight 110.06 g/mol [1][6][7]

Appearance
Colorless to almost colorless

clear liquid
[1][9]

Boiling Point 85-86 °C [1]

Density 1.26 - 1.27 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.334 - 1.34 [1][4]

Flash Point
18.4 °C (65.1 °F) - 24 °C (75

°F)
[10]

Purity Typically ≥ 96-97% (by GC) [1][6]

InChI Key
CSSYKHYGURSRAZ-

UHFFFAOYSA-N
[7]

SMILES String COC(=O)C(F)F [7]

Spectroscopic Data
Spectroscopic data for methyl difluoroacetate is available, providing critical information for

structural confirmation and analysis. This includes:

Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra are available and

essential for confirming the proton and carbon environments within the molecule.[7][11]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra can be used to identify functional

groups, particularly the characteristic carbonyl (C=O) stretch of the ester.[7]

Mass Spectrometry (MS): Mass spectra provide information on the molecular weight and

fragmentation patterns of the compound.[11][12]
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Applications
The unique properties conferred by the difluoromethyl group make methyl difluoroacetate a

valuable reagent in several fields.

Pharmaceutical and Medicinal Chemistry
It is a primary building block for introducing the difluoromethyl moiety into potential drug

candidates.[2] This group can improve metabolic stability and bioavailability.[1][2] It is used in

the synthesis of enzyme inhibitors and antiviral agents where the difluoromethyl group can

enhance potency.[2]

Agrochemicals
The compound is used to synthesize fluorinated herbicides, fungicides, and insecticides.[1][2]

The inclusion of the difluoromethyl group often increases the chemical stability and biological

activity of these agrochemicals.[2]

Materials Science
Methyl difluoroacetate is a key component in the production of fluorinated polymers, coatings,

and surfactants, which are valued for their high thermal stability and chemical resistance.[1][2]

It has also been investigated as an electrolyte component in lithium-ion batteries to improve

thermal stability and inhibit corrosion of the aluminum cathode current collector.[3][4]
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Caption: Core applications of Methyl Difluoroacetate.

Safety and Handling
Methyl difluoroacetate is a flammable liquid and is harmful if swallowed, inhaled, or in contact

with skin.[5][6] It can cause serious eye irritation and skin irritation or burns.[5][9] Proper safety

precautions are mandatory.
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Hazard Type Description Citations

GHS Classification

Flammable Liquid (Category 2

or 3), Acute Toxicity

Oral/Dermal/Inhalation

(Category 4), Skin

Corrosion/Irritation (Category

1C or 2), Serious Eye

Damage/Irritation (Category 1

or 2A), STOT SE 3

[5][6]

Hazard Statements (H)

H225/H226: Highly flammable

liquid and vapor / Flammable

liquid and vapor.

H302/H312/H332: Harmful if

swallowed / in contact with skin

/ if inhaled. H314/H315:

Causes severe skin burns and

eye damage / Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[7]

Precautionary (P)

P210: Keep away from

heat/sparks/open flames.

P261: Avoid breathing vapors.

P280: Wear protective

gloves/clothing/eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5]

First Aid (Eyes) Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

[5][6][13]
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easy to do. Continue rinsing

and seek immediate medical

attention.

First Aid (Skin)

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. Wash

off with soap and plenty of

water. Seek immediate medical

attention.

[5][6][13]

First Aid (Inhalation)

Move person into fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[5][6][13]

First Aid (Ingestion)

Do NOT induce vomiting.

Rinse mouth with water and

consult a physician

immediately.

[5][6]

Firefighting

Use dry chemical, "alcohol"

foam, water spray, or carbon

dioxide. Water spray can be

used to cool unopened

containers. Highly toxic HF gas

may be produced during

combustion.

[5][6]

Handling

Use in a well-ventilated area or

under a fume hood. Keep

away from ignition sources.

Use explosion-proof

equipment and take measures

to prevent static discharge.

Avoid contact with skin, eyes,

and clothing.

[5][6][13][14]

Storage Store in a cool, dry, well-

ventilated place. Keep

[1][5][13]
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container tightly closed.

Recommended storage at 2-8

°C. Store away from

incompatible materials like

strong oxidizing agents.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis or specific reactions of methyl
difluoroacetate were not available in the provided search results. However, its primary use is

as a reactant in nucleophilic acyl substitution. A generalized workflow for such a reaction is

provided below.

Generalized Experimental Workflow
The use of methyl difluoroacetate in synthesis typically follows a standard organic chemistry

workflow. This involves careful planning, execution in a controlled environment, and thorough

analysis of the product.
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Caption: A generalized workflow for using Methyl Difluoroacetate.
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Logical Flow for Safe Handling
A systematic approach is critical when working with hazardous chemicals. The following

diagram outlines the logical steps for safely handling methyl difluoroacetate.
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Start: Plan Experiment

1. Assess Hazards
(Review SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle in Ventilated Area
(Chemical Fume Hood)

Exposure or Spill?

Follow First-Aid Protocol
(Eyes, Skin, Inhalation)

Yes (Exposure)

Follow Spill Cleanup Protocol

Yes (Spill)

4. Store Properly
(Cool, Dry, Tightly Sealed)

No

5. Dispose of Waste Correctly

End
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Caption: Logical workflow for safe handling protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1580911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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